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A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of colnelenic acid levels across different plant

species, supported by experimental data. It is intended to serve as a valuable resource for

researchers and professionals in the fields of plant science, biochemistry, and drug

development who are interested in the unique class of divinyl ether fatty acids.

Colnelenic acid, a specialized fatty acid derived from α-linolenic acid, is a noteworthy oxylipin

found within the plant kingdom.[1] Its presence and concentration can vary significantly

between plant species and even different tissues within the same plant. This variation is of

considerable interest due to the potential biological activities of divinyl ether fatty acids,

including their role in plant defense mechanisms against pathogens.[1]

Quantitative Comparison of Colnelenic Acid Levels
The following table summarizes the reported levels of colnelenic acid in various plant tissues.

It is important to note that the concentration of this compound can be influenced by factors

such as developmental stage, environmental conditions, and exposure to pathogens.
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Plant Species Tissue Condition

Colnelenic
Acid Level
(µg/g Fresh
Weight)

Reference

Solanum

tuberosum

(Potato)

Leaves

Infected with

Phytophthora

infestans

~7.0

[Study on

diseased potato

leaves]

Solanum

tuberosum

(Potato)

Tubers Not specified Present

[General

reference on

divinyl ether fatty

acids]

Lycopersicon

esculentum

(Tomato)

Roots Not specified Present

[General

reference on

divinyl ether fatty

acids]

Lycopersicon

esculentum

(Tomato)

Leaves Wounded

Levels of

precursor (α-

linolenic acid)

increase

[Study on

wounded tomato

leaves]

Clematis vitalba

(Old man's

beard)

Leaves Not specified

Isomers of

colnelenic acid

present

[General

reference on

divinyl ether fatty

acids]

Ranunculus sp.

(Buttercup)
Leaves Not specified

Divinyl ether fatty

acids present

[General

reference on

divinyl ether fatty

acids]

Garlic (Allium

sativum)
Bulbs Not specified

Divinyl ether fatty

acids present

[General

reference on

divinyl ether fatty

acids]
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Note: Quantitative data for colnelenic acid is not widely available for many plant species

under non-stressed conditions, as its production is often induced by specific stimuli.

Biosynthesis of Colnelenic Acid
Colnelenic acid is synthesized from α-linolenic acid through a specific enzymatic pathway. The

key enzymes involved are 9-lipoxygenase and divinyl ether synthase. The pathway begins with

the oxygenation of α-linolenic acid by 9-lipoxygenase to form a hydroperoxide intermediate.

This intermediate is then converted into colnelenic acid by the action of divinyl ether synthase.
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Biosynthetic Pathway

α-Linolenic Acid 9(S)-Hydroperoxy-
-octadecatrienoic Acid

9-Lipoxygenase
Colnelenic Acid

Divinyl Ether Synthase

Experimental Workflow for Colnelenic Acid Quantification

Plant Tissue Collection
(Freeze in Liquid N2)

Cryogenic Grinding

Lipid Extraction
(Hexane/Isopropanol)

Derivatization to FAMEs
(Methanolic HCl or BF3-Methanol)

GC-MS Analysis

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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